Cas no 109049-91-4 (2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid)

• Product Name: 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid
• CAS No: 109049-91-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4570875
• Update Time: 2025-08-04

2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid

• Inchi： 1S/C12H13NO3/c14-11-6-3-7-13(11)10-5-2-1-4-9(10)8-12(15)16/h1-2,4-5H,3,6-8H2,(H,15,16)
• InChI Key： FCLBHKVFUDDYCD-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC=C1N1CCCC1=O

Additional information on 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid

Introduction to 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid (CAS No. 109049-91-4) and Its Emerging Applications in Chemical Biology

2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid, identified by the chemical identifier CAS No. 109049-91-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a phenylacetic acid moiety linked to a pyrrolidinone ring, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both aromatic and heterocyclic components in its molecular structure suggests potential interactions with biological targets, making it an intriguing subject for further investigation.

The molecular structure of 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid can be broken down into several key functional groups. The phenyl ring, a common feature in many bioactive molecules, provides a hydrophobic surface that can interact with lipid bilayers or other hydrophobic regions in biological systems. The acetic acid moiety at one end of the molecule introduces a carboxylic acid group, which is known for its ability to form hydrogen bonds and participate in ionic interactions, enhancing its solubility in polar environments. Additionally, the pyrrolidinone ring, a five-membered heterocycle containing an oxygen atom, contributes to the compound's overall complexity and may serve as a scaffold for further derivatization.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in drug discovery and therapeutic development. 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid has been studied for its potential role in modulating various biological pathways. For instance, its structural motif has been explored as a possible inhibitor of enzymes involved in inflammatory responses. The phenylacetic acid scaffold is particularly relevant in this context, as it resembles known bioactive molecules that have demonstrated anti-inflammatory properties. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that show promising activity against inflammatory cytokines.

In addition to its anti-inflammatory potential, 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid has been investigated for its effects on metabolic pathways. The pyrrolidinone ring is known to interact with enzymes such as protein kinases and phosphodiesterases, which are critical regulators of cellular metabolism. Studies have suggested that this compound may influence the activity of these enzymes by binding to their active sites or allosteric regions. Such interactions could lead to the development of novel therapeutic strategies for metabolic disorders, including diabetes and obesity. The ability of 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid to modulate these pathways makes it a valuable candidate for further pharmacological exploration.

The synthesis of 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid presents both challenges and opportunities for organic chemists. The construction of the pyrrolidinone ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also allow for the introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored biological activities.

One of the most exciting aspects of 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid is its potential as a tool for understanding complex biological systems. By studying its interactions with target proteins and enzymes, researchers can gain insights into the mechanisms underlying various diseases. This information can then be used to design more effective drugs with improved selectivity and reduced side effects. The compound's versatility also makes it suitable for use in combination therapies, where multiple targets are modulated simultaneously to achieve synergistic effects.

The future prospects for 2-(2-(2-oxopyrrolidin-1-yl)phenyl)acetic acid are vast and multifaceted. As our understanding of biological systems continues to grow, so does the demand for innovative compounds like this one. Researchers are exploring new synthetic routes to optimize its production and are using cutting-edge biophysical techniques to elucidate its mechanism of action. Furthermore, collaborations between academia and industry are fostering the development of novel derivatives with enhanced therapeutic potential.

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